Cas no 21915-56-0 (3-(oxiran-2-yl)propan-1-ol)

3-(oxiran-2-yl)propan-1-ol structure
3-(oxiran-2-yl)propan-1-ol structure
Product name:3-(oxiran-2-yl)propan-1-ol
CAS No:21915-56-0
MF:C5H10O2
MW:102.1317
CID:250328
PubChem ID:551249

3-(oxiran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranepropanol
    • 3-(oxiran-2-yl)propan-1-ol
    • 1-Pentanol,4,5-epoxy- (8CI)
    • 4,5-Epoxy-1-pentanol
    • Oxiranepropanol (9CI)
    • SOGGLVJYVOCYTB-UHFFFAOYSA-N
    • Oxirane, 3-hydroxypropyl-
    • 3-(2-Oxiranyl)-1-propanol #
    • DTXSID10338801
    • 21915-56-0
    • SCHEMBL50962
    • EN300-1625468
    • Inchi: InChI=1S/C5H10O2/c6-3-1-2-5-4-7-5/h5-6H,1-4H2
    • InChI Key: SOGGLVJYVOCYTB-UHFFFAOYSA-N
    • SMILES: OCCCC1CO1

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 32.76

3-(oxiran-2-yl)propan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1625468-2.5g
3-(oxiran-2-yl)propan-1-ol
21915-56-0
2.5g
$1903.0 2023-06-04
Enamine
EN300-1625468-0.5g
3-(oxiran-2-yl)propan-1-ol
21915-56-0
0.5g
$933.0 2023-06-04
Enamine
EN300-1625468-5000mg
3-(oxiran-2-yl)propan-1-ol
21915-56-0
5000mg
$2443.0 2023-09-22
Enamine
EN300-1625468-50mg
3-(oxiran-2-yl)propan-1-ol
21915-56-0
50mg
$707.0 2023-09-22
Enamine
EN300-1625468-500mg
3-(oxiran-2-yl)propan-1-ol
21915-56-0
500mg
$809.0 2023-09-22
Enamine
EN300-1625468-10000mg
3-(oxiran-2-yl)propan-1-ol
21915-56-0
10000mg
$3622.0 2023-09-22
Enamine
EN300-1625468-0.25g
3-(oxiran-2-yl)propan-1-ol
21915-56-0
0.25g
$893.0 2023-06-04
Enamine
EN300-1625468-0.05g
3-(oxiran-2-yl)propan-1-ol
21915-56-0
0.05g
$816.0 2023-06-04
Enamine
EN300-1625468-10.0g
3-(oxiran-2-yl)propan-1-ol
21915-56-0
10g
$4176.0 2023-06-04
Enamine
EN300-1625468-1.0g
3-(oxiran-2-yl)propan-1-ol
21915-56-0
1g
$971.0 2023-06-04

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd